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Compound of Interest

Compound Name: Reactive violet 14

Cat. No.: B1172054

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Violet 14 (C.1. 12270-88-1) is a reactive dye belonging to the azo class, suitable for
creating vibrant violet shades on cellulosic fibers such as cotton, linen, and viscose.[1] Its
reactive nature allows it to form a covalent bond with the fiber, resulting in excellent wash
fastness. These application notes provide detailed protocols for the use of Reactive Violet 14
in screen printing applications, guidance on performance expectations, and a summary of its
key properties.

Chemical Properties and Performance Data

Reactive Violet 14 is a water-soluble anionic dye. The performance characteristics of reactive
dyes are critical for their application. Below is a summary of available data for C.l. Reactive
Violet 14 and typical performance data for monochlorotriazine (MCT) reactive dyes, to which
this class of dyes belongs.

Table 1: Chemical and Physical Properties of Reactive Violet 14
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Property Value Reference
C.l. Name Reactive Violet 14 [1]
CAS Number 12270-88-1 [1]
Molecular Structure Azo Class [1]
Appearance Red-light purple powder [1]

Table 2: Fastness Properties of C.I. Reactive Violet 14

Fastness Test Rating Standard
Light Fastness 3-4 ISO
Soaping (Fading) 4 ISO
Soaping (Staining) 3 ISO
Oxygen Bleaching 3 (fading), 5 (staining at 95°C) ISO
Perspiration Fastness 4 (fading), 3 (staining) ISO

Note: Fastness is rated on a scale of 1 to 5, with 5 being the highest fastness. For light
fastness, a scale of 1 to 8 is used, where 8 is the highest.

Signaling Pathway: Covalent Fixation of Reactive
Violet 14 on Cellulose

The key to the high performance of reactive dyes is the formation of a covalent bond with the
hydroxyl groups of cellulosic fibers. This reaction is typically carried out under alkaline
conditions and with the input of thermal energy (steaming). The primary competing reaction is
hydrolysis, where the dye reacts with water instead of the fiber, which deactivates the dye.
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Reaction mechanism of Reactive Violet 14 with cellulose.

Experimental Protocols

The following protocols provide a general framework for the application of Reactive Violet 14
in screen printing. Optimization may be required based on the specific substrate and desired
outcome.

Preparation of Printing Paste

A stable and effective printing paste is crucial for achieving sharp and vibrant prints. The
following is a typical recipe for a printing paste for monochlorotriazine reactive dyes.

Table 3: Printing Paste Recipe for Reactive Violet 14
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Component Quantity (for 100g paste) Purpose

Reactive Violet 14 2-4 9 Colorant

Urea 10-15 g Humejc-:tant, increases dye
solubility

Sodium Alginate (Thickener) 4-6 g Viscosity control

Sodium Bicarbonate (Alkali) 2-3¢ Fixation agent

Warm Water 72-82 g Solvent

Protocol:

¢ In a container, dissolve the urea in warm water.
o Slowly add the Reactive Violet 14 powder to the urea solution and stir until fully dissolved.

 In a separate container, slowly add the sodium alginate to the dye solution while stirring
vigorously to avoid the formation of lumps. Continue to stir until a smooth, thick paste is

formed.

o Just before printing, add the sodium bicarbonate to the paste and mix thoroughly. The paste
should be used within a few hours of adding the alkali to prevent premature hydrolysis of the

dye.

Screen Printing Workflow

The following workflow outlines the steps from fabric preparation to the final printed product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Reactive Violet 14
in Screen Printing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172054#using-reactive-violet-14-in-screen-printing-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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